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Compound of Interest

Compound Name:
3-Bromo-5-

(trifluoromethoxy)phenol

Cat. No.: B598934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3-Bromo-
5-(trifluoromethoxy)phenol, with a particular focus on its melting point. It includes a summary

of its physicochemical data, a detailed experimental protocol for melting point determination,

and a plausible synthetic pathway.

Core Physical Properties
While an experimentally determined melting point for 3-Bromo-5-(trifluoromethoxy)phenol is
not readily available in the cited literature, other key physical and chemical properties have

been reported. These are summarized in the table below. The lack of a specific melting point

may be due to the compound being a liquid or having a very low melting point at room

temperature.

Property Value Source

Molecular Formula C₇H₄BrF₃O

Molecular Weight 257.01 g/mol

Boiling Point 230.4 ± 35.0 °C at 760 mmHg

CAS Number 1197239-47-6 [1][2]
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Experimental Protocol: Melting Point Determination
The determination of a melting point is a fundamental technique for assessing the purity of a

crystalline solid organic compound. A pure substance will typically melt over a narrow

temperature range. The presence of impurities generally causes a depression of the melting

point and a broadening of the melting range. The following is a general protocol for the

determination of the melting point of a solid organic compound like a phenol derivative, should

a solid sample be obtained.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation:

Ensure the sample is completely dry. If necessary, dry the sample in a desiccator.

Place a small amount of the compound on a clean, dry watch glass.

Use a spatula to crush the sample into a fine powder. For more consistent results, use a

mortar and pestle to grind the crystals.

Packing the Capillary Tube:

Press the open end of a capillary tube into the powdered sample. A small amount of the

solid will be forced into the tube.

Tap the sealed end of the capillary tube gently on a hard surface to pack the solid down.
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Repeat until the packed sample is approximately 2-3 mm high.

Melting Point Measurement:

Place the packed capillary tube into the sample holder of the melting point apparatus.

If the approximate melting point is unknown, a preliminary rapid heating can be performed

to determine a rough range.

For an accurate measurement, heat the sample at a slow, steady rate, typically 1-2 °C per

minute, as the temperature approaches the expected melting point.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the last crystal of the solid melts (the end of the melting

range).

Data Recording:

The melting point is recorded as a range from the temperature at which melting begins to

the temperature at which it is complete.

For high accuracy, the determination should be repeated at least twice, and the results

should be consistent.

Plausible Synthetic Pathway
While a specific synthetic protocol for 3-Bromo-5-(trifluoromethoxy)phenol was not found, a

plausible route can be inferred from the synthesis of similar halogenated and fluorinated

phenols. The following diagram illustrates a potential synthetic workflow starting from 3-

bromophenol. This process involves trifluoromethoxylation followed by a bromination step.

3-Bromophenol 3-(Trifluoromethoxy)phenol

Trifluoromethoxylation
(e.g., with CF3O- source) 3-Bromo-5-(trifluoromethoxy)phenol

Bromination
(e.g., NBS)
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Click to download full resolution via product page

Caption: A plausible synthetic workflow for 3-Bromo-5-(trifluoromethoxy)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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